B-Nonylglucoside

Description

B-Nonylglucoside is a non-ionic surfactant derived from glucose with a long alkyl chain, commonly used to stabilize emulsions, reduce surface tension, and improve solubility in scientific experiments . It is an alkylpolyglucoside (APG) surfactant known for its ability to solidify foam and is a biodegradable alternative to synthetic surfactants, making it suitable for use in pharmaceuticals, the food industry, personal care products, and laundry detergents . This surfactant is mild, uncharged, and unlikely to cause protein denaturation or refolding issues, which allows for the isolation of intact macromolecular complexes without affecting protein-protein interactions .

The physical properties of B-Nonylglucoside are affected by the number of alkyl chains attached to the glucose unit; a single alkyl chain results in a Critical Micellar Concentration (CMC) value of 1–10 mM . It exhibits antibacterial and antifungal activity by disrupting the cell walls of microorganisms and also facilitates the absorption of active ingredients in personal care and pharmaceutical products through emulsification . B-Nonylglucoside is synthesized through the reaction between glucose and a fatty alcohol, with an optimal molar ratio of 1:1 and a reaction temperature of 100°C for 6 hours . Analytical techniques such as high-performance liquid chromatography (HPLC), Nuclear Magnetic Resonance (NMR), and Fourier Transform Infrared Spectroscopy (FTIR) are used to characterize it .

Another similar compound is Sucrose esters, which have uses as surfactants and emulsifiers in pharmaceuticals, cosmetics, and detergents . B-Nonylglucoside is considered to have low toxicity to marine and animal species, as well as humans, because it is derived from natural products and can be further biodegraded . It is also known as Nonyl b-D-glucopyranoside or Nonyl D-glucoside, possessing the molecular formula $C_{15}H_{30}O_6$ .

• CAS No.: 104242-08-2
• Product Name: B-Nonylglucoside
• Molecular Formula: C15H30O6
• Molecular Weight: 306.39 g/mol
• IUPAC Name: (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-nonoxyoxane-3,4,5-triol
• Standard InChI: InChI=1S/C15H30O6/c1-2-3-4-5-6-7-8-9-20-15-14(19)13(18)12(17)11(10-16)21-15/h11-19H,2-10H2,1H3/t11-,12-,13+,14-,15-/m1/s1
• Standard InChIKey: QFAPUKLCALRPLH-UXXRCYHCSA-N
• SMILES: CCCCCCCCCOC1C(C(C(C(O1)CO)O)O)O
• Canonical SMILES: CCCCCCCCCOC1C(C(C(C(O1)CO)O)O)O
• PubChem Compound: 155448
• Last Modified: Jul 17 2023